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A Comparative Analysis of Water Quality in the Poti River and Other Major Urban Rivers in
Brazil

This guide provides a comparative analysis of the water quality of the Poti River, which flows
through Teresina, the capital of Piaui state, against other significant urban rivers in Brazil: the
Tieté River in Sdo Paulo, the Iguacu River in Parand, and the Capibaribe River in Pernambuco.
This document is intended for researchers, scientists, and environmental professionals, offering
a synthesis of available data, a detailed look at experimental methodologies, and visualizations
to illustrate key concepts.

The water quality of urban rivers in Brazil is a matter of significant concern due to pollution from
domestic sewage, industrial effluents, and agricultural runoff. This comparison aims to
contextualize the state of the Poti River by examining its water quality parameters alongside
those of other rivers facing similar anthropogenic pressures.

Data Presentation: A Comparative Overview

The following table summarizes key water quality parameters for the Poti River and the
selected urban rivers. The data has been compiled from various scientific studies and
monitoring reports. It is important to note that the values represent findings from specific
studies and timeframes and may not reflect the current real-time conditions of the rivers. The
primary Brazilian legal framework for water quality is the National Environment Council
(CONAMA) Resolution No. 357/2005, which establishes classifications and quality standards
for water bodies. For Class 2 rivers, which are intended for domestic water supply after
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conventional treatment, the standard for Thermotolerant Coliforms is not to exceed 1,000
MPN/100 mL, and for Biochemical Oxygen Demand (BOD), the limit is up to 5 mg/L.
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Note on Data: The table highlights the challenge in obtaining directly comparable,
comprehensive datasets for all rivers from the available literature. Sediment data for the
Capibaribe River is included to indicate the presence of heavy metal pollutants in the river's

ecosystem.

Experimental Protocols

The methodologies for water quality analysis in Brazil predominantly follow the "Standard
Methods for the Examination of Water and Wastewater," published by the American Public
Health Association (APHA), the American Water Works Association (AWWA), and the Water
Environment Federation (WEF)[8][9][10][11].

1. Sample Collection: Water samples are typically collected at designated monitoring points
along the river. For microbiological analysis, sterile bottles containing sodium thiosulfate are
used to neutralize any residual chlorine[12]. Samples are preserved, often by cooling to <10°C,
and transported to the laboratory for analysis within a specified holding time[12][13].

2. Physicochemical Analysis:

» Dissolved Oxygen (DO): DO is often measured in situ using a calibrated portable meter. The
standard laboratory method is the Winkler titration method or the membrane electrode
method (APHA 4500-0)[14].
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» Biochemical Oxygen Demand (BOD): The 5-day BOD test (APHA 5210B) is the standard
method[13][15]. This involves measuring the initial DO of a diluted sample, incubating it in
the dark at 20°C for five days, and then measuring the final DO. The difference, adjusted for
dilution, gives the BOD value[13][14][15].

o Nutrients (Nitrogen and Phosphorus): Various colorimetric and spectrophotometric methods
are used to determine different forms of nitrogen (ammonia, nitrate, nitrite, total nitrogen) and
phosphorus (orthophosphate, total phosphorus) as outlined in APHA 4500-N and 4500-P.

3. Microbiological Analysis:

o Thermotolerant (Fecal) Coliforms: The most common methods are the Multiple-Tube
Fermentation Technique (MTF) and the Membrane Filter (MF) Technique (APHA 9221 and
9222)[12]. The MTF method provides a Most Probable Number (MPN) of coliforms per 100
mL of water.

4. Heavy Metal Analysis:

o Atomic Absorption Spectrometry (AAS): AAS is a widely used technique for determining the
concentration of specific heavy metals in water samples. The sample is atomized, and the
absorption of light by the free atoms is measured.

 Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES): This method is also
used for the quantification of heavy metals and can analyze multiple elements
simultaneously[5][6][7].

Visualizations

The following diagrams illustrate the workflow for comparing urban river water quality and a
conceptual signaling pathway of pollution impacts.
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Caption: Workflow for Comparative Water Quality Assessment of Brazilian Urban Rivers.

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/product/b1222245?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Urban & Industrial Agricultural

Discharge Runoff

Increased Pollutants
(BOD, Nutrients, Metals)

Organic Decomposition Nutrient Enrichment

Decreased

. Direct Effect
Dissolved Oxygen

Eutrophication

Toxicity to
Aquatic Life

Degraded Water Quality
(Non-compliance with CONAMA)

Click to download full resolution via product page

Caption: Conceptual Pathway of Urban River Pollution and its Ecological Impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://repositorio.ufsc.br/bitstream/handle/123456789/246594/4523-Article%20Text-17361-1-10-20211015.pdf?sequence=1&isAllowed=y
https://www.agenciasmt.com.br/noticias.aspx?not=1287
https://progestao.ana.gov.br/progestao-1/certificacao/certificacoes-2013-a-2018/certificacao-2024/certificacao-das-metas-federativas-2024/relatorios-progestao-2024/pr_relatorio_progestao_2024.pdf/@@download/file/PR_Relatorio_Progestao_2024.pdf
https://www.sustentarewipis.com.br/wp-content/uploads/artigos/2023/693084.pdf
https://www.ana.gov.br/portalpnqa/Publicacao/PANORAMA_DA_QUALIDADE_DAS_AGUAS.pdf
https://abrh.s3.sa-east-1.amazonaws.com/Sumarios/110/4897721c0f08b6428c8ec917d5c61385_481c3503e7e0ebcf241bbdf15b11badd.pdf
https://periodicos.ufpe.br/revistas/rbgfe/article/download/251994/42267
https://www.iat.pr.gov.br/sites/agua-terra/arquivos_restritos/files/documento/2020-05/pbai_produto_02_proposta_de_enquadramento_versao3.pdf
https://www.iat.pr.gov.br/sites/agua-terra/arquivos_restritos/files/documento/2023-12/iqa_bacia_iguacu_e_ribeira-_2023.pdf
https://revistaft.com.br/analise-das-medias-do-indice-de-qualidade-da-agua-iqa-inferiores-da-bacia-do-bairro-rio-tiete-uma-revisao-de-literatura-baseada-nos-relatorios-da-cetesb-2013-2023/
https://revistaft.com.br/analise-das-medias-do-indice-de-qualidade-da-agua-iqa-inferiores-da-bacia-do-bairro-rio-tiete-uma-revisao-de-literatura-baseada-nos-relatorios-da-cetesb-2013-2023/
https://revistaft.com.br/analise-das-medias-do-indice-de-qualidade-da-agua-iqa-inferiores-da-bacia-do-bairro-rio-tiete-uma-revisao-de-literatura-baseada-nos-relatorios-da-cetesb-2013-2023/
https://www.sgb.gov.br/sace/boletins/Parnaiba/20250425_15-20250425%20-%20150106.pdf
https://cetesb.sp.gov.br/aguas-interiores/wp-content/uploads/sites/12/2022/11/RAI-2021-Relatorio-Qualidade-das-Aguas-Interiores-no-Estado-de-Sao-Paulo.pdf
https://comiteat.sp.gov.br/wp-content/uploads/2021/12/Delibera%C3%A7%C3%A3o-CBH-AT-n%C2%BA-136-de-15.12.2021-Anexo-I-Relat%C3%B3rio-de-Situa%C3%A7%C3%A3o-2021-ano-base-2020.pdf
https://www.benchchem.com/product/b1222245#comparing-water-quality-of-the-poti-river-with-other-urban-rivers-in-brazil
https://www.benchchem.com/product/b1222245#comparing-water-quality-of-the-poti-river-with-other-urban-rivers-in-brazil
https://www.benchchem.com/product/b1222245#comparing-water-quality-of-the-poti-river-with-other-urban-rivers-in-brazil
https://www.benchchem.com/product/b1222245#comparing-water-quality-of-the-poti-river-with-other-urban-rivers-in-brazil
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

